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Compound of Interest

Compound Name: Flopropione

Cat. No.: B000290

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential guidance
on the proper disposal of flopropione, a 5-HT receptor antagonist and catechol-o-
methyltransferase (COMT) inhibitor, to promote laboratory safety and environmental
responsibility.

Immediate Safety and Handling Precautions

According to its Safety Data Sheet (SDS), flopropione is classified as acutely toxic if
swallowed (Category 3)[1]. Therefore, stringent adherence to safety protocols is necessary.
When handling flopropione, always use personal protective equipment (PPE), including
gloves, lab coats, and eye protection. All handling should occur in a well-ventilated area to
avoid inhalation of any dust or aerosols[1]. In case of accidental contact, rinse the affected skin
area thoroughly with water and remove contaminated clothing. If flopropione comes into
contact with the eyes, flush immediately with large amounts of water[1].

Step-by-Step Disposal Protocol

The primary and preferred method for the disposal of unused or expired flopropione is through
a certified drug take-back program[2][3]. These programs ensure that chemical waste is
managed in an environmentally sound manner. If a take-back program is not accessible, the
following procedure, based on general best practices for chemical waste and information from
the flopropione SDS, should be followed.
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Step 1: Personal Protective Equipment (PPE) and Preparation Before beginning the disposal
process, ensure you are wearing appropriate PPE, including chemical-resistant gloves, a lab
coat, and safety goggles. Work in a designated and well-ventilated area, preferably within a
chemical fume hood.

Step 2: Containment and Neutralization (for spills) In the event of a spill, prevent further spread
by containing the material. Absorb any liquid solutions with an inert, finely-powdered liquid-
binding material such as diatomite or universal binders. Decontaminate surfaces and any
equipment that came into contact with the flopropione by scrubbing with alcohol[1].

Step 3: Preparing for Disposal (in the absence of a take-back program) For unused
flopropione that cannot be returned via a take-back program, the following steps are
recommended for disposal in household trash, a method advised by the FDA for non-flush list
medicines when other options are unavailable[3][4].

e Do Not Crush: Do not crush tablets or capsules.

o Mix with Undesirable Substance: Remove the flopropione from its original container and
mix it with an unpalatable substance such as used coffee grounds, dirt, or cat litter[2][4]. This
step makes the chemical less appealing to children and pets and helps prevent diversion
from the trash.

e Seal in a Container: Place the mixture into a sealable plastic bag or another container that
can be closed to prevent leakage[2][4].

e Dispose of in Trash: Throw the sealed container into the household trash[4].

» De-identify Packaging: Before disposing of the original container, scratch out all personal or
identifying information from the label to protect privacy[2][4].

Important Note: Never flush flopropione down the toilet or drain unless specifically instructed
to do so by the manufacturer or a certified waste disposal entity. This practice can lead to
contamination of water systems.

Chemical and Physical Properties of Flopropione
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A summary of the key quantitative data for flopropione is provided in the table below for easy
reference.

Property Value Source
Molecular Formula C9H1004 [L105161[7]
Molecular Weight 182.17 g/mol [1][6]
CAS Number 2295-58-1 [11[51[7]
Appearance Crystalline Solid N/A
- DMSO: 36 mg/mL (197.61
Solubility [8]
mM)
-20°C for 1 year, -80°C for 2
Storage Temperature [9]
years

Logical Workflow for Flopropione Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of flopropione.
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Caption: Logical workflow for the proper disposal of flopropione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b000290?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-100562/Flopropione-SDS-MedChemExpress.pdf
https://fallonhealth.org/find-insurance/navicare/covered-medications/safe-disposal
https://www.fda.gov/drugs/safe-disposal-medicines/disposal-unused-medicines-what-you-should-know
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://en.wikipedia.org/wiki/Flopropione
https://pubchem.ncbi.nlm.nih.gov/compound/Flopropione
https://commonchemistry.cas.org/detail?cas_rn=2295-58-1
https://www.selleckchem.com/products/flopropione.html
https://www.medchemexpress.com/Flopropione.html
https://www.benchchem.com/product/b000290#flopropione-proper-disposal-procedures
https://www.benchchem.com/product/b000290#flopropione-proper-disposal-procedures
https://www.benchchem.com/product/b000290#flopropione-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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